Cas no 1082130-40-2 (6-acetyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid)

• Product Name: 6-acetyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid
• CAS No: 1082130-40-2
• MF: C₁₂H₁₄N₂O₄S
• MW: 282.315561771393
• MDL: MFCD11565898
• CID: 5685953
• PubChem ID: 28861112
• Update Time: 2025-05-21

6-acetyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
• EN300-24414317
• 1082130-40-2
• 6-acetyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

• MDL： MFCD11565898
• Inchi： 1S/C12H14N2O4S/c1-6(15)13-11-10(12(17)18)8-3-4-14(7(2)16)5-9(8)19-11/h3-5H2,1-2H3,(H,13,15)(H,17,18)
• InChI Key： BZYWCKFAVJISGQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CN(C(C)=O)CC2)NC(C)=O

Computed Properties

• Exact Mass: 282.06742811g/mol
• Monoisotopic Mass: 282.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 115Ų

Additional information on 6-acetyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

6-Acetyl-2-Acetamido-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1082130-40-2, known as 6-acetyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This molecule belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The thieno[2,3-c]pyridine core of this compound is particularly intriguing, as it combines the properties of thiophene and pyridine moieties, leading to a wide range of electronic and structural versatility.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and materials science. The thieno[2,3-c]pyridine system has been shown to exhibit interesting electronic properties due to its conjugated π-system and nitrogen atom within the ring. These properties make it a promising candidate for applications in optoelectronics and organic electronics. For instance, researchers have explored the use of similar heterocycles in designing organic light-emitting diodes (OLEDs) and photovoltaic devices.

The 6-acetyl and 2-acetamido substituents further enhance the functional diversity of this compound. The acetyl group introduces an aliphatic chain that can influence the molecule's solubility and reactivity, while the acetamido group provides a nitrogen-containing functional group that can participate in hydrogen bonding and other intermolecular interactions. These features make the compound suitable for applications in medicinal chemistry, where such functionalities are often desirable for drug design.

One of the most recent advancements involving this compound is its role in peptide synthesis and bioconjugation chemistry. The carboxylic acid group present in the molecule serves as a reactive site for coupling reactions with amino groups on peptides or proteins. This capability has been leveraged in developing bioconjugates for targeted drug delivery systems and diagnostic agents.

In addition to its chemical applications, this compound has also been studied for its potential in catalysis. The nitrogen atom within the thieno[2,3-c]pyridine ring can act as a Lewis base or coordinate with metal ions to form metalloorganic catalysts. Recent research has demonstrated that derivatives of this compound can catalyze various organic transformations with high efficiency and selectivity.

The synthesis of 6-acetyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as thioamides or thioesters. These intermediates undergo cyclization reactions under specific conditions to form the heterocyclic core. Subsequent functionalization steps introduce the acetyl and acetamido groups at their respective positions on the ring.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles under various conditions. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions but may persist longer under anaerobic conditions due to its complex structure.

In conclusion, 6-acetyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for further research into advanced materials and therapeutic agents.